Cas no 2168417-95-4 (ethyl 2-(2-amino-5-bromooxazol-4-yl)acetate)

• Product Name: ethyl 2-(2-amino-5-bromooxazol-4-yl)acetate
• CAS No: 2168417-95-4
• MF: C₇H₉BrN₂O₃
• MW: 249.061960935593
• CID: 4711220
• Update Time: 2025-05-22

ethyl 2-(2-amino-5-bromooxazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-amino-5-bromooxazol-4-yl)acetate

• Inchi： 1S/C7H9BrN2O3/c1-2-12-5(11)3-4-6(8)13-7(9)10-4/h2-3H2,1H3,(H2,9,10)
• InChI Key： HRBBDYKADSAEIW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC1=C(Br)OC(N)=N1

Additional information on ethyl 2-(2-amino-5-bromooxazol-4-yl)acetate

Comprehensive Overview of Ethyl 2-(2-amino-5-bromooxazol-4-yl)acetate (CAS No. 2168417-95-4)

Ethyl 2-(2-amino-5-bromooxazol-4-yl)acetate (CAS No. 2168417-95-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a bromo-substituted oxazole core, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural properties make it valuable for developing novel therapeutic agents and crop protection chemicals.

The molecular structure of ethyl 2-(2-amino-5-bromooxazol-4-yl)acetate includes an oxazole ring with an amino group at the 2-position and a bromine atom at the 5-position. The ethyl acetate moiety enhances its solubility in organic solvents, facilitating its use in various synthetic applications. Researchers often explore this compound for its potential in drug discovery, particularly in designing kinase inhibitors and antimicrobial agents.

In recent years, the demand for bromooxazole derivatives like ethyl 2-(2-amino-5-bromooxazol-4-yl)acetate has surged due to their role in addressing global health challenges. For instance, the rise of antibiotic-resistant bacteria has spurred interest in novel antimicrobial scaffolds, and this compound's structural features align well with such research objectives. Additionally, its application in agrochemical innovation supports sustainable farming practices by enabling the development of eco-friendly pesticides.

From a synthetic chemistry perspective, CAS No. 2168417-95-4 serves as a versatile building block. Its reactive sites allow for further functionalization, making it a preferred choice for constructing complex heterocyclic systems. The compound's stability under various reaction conditions further enhances its utility in multi-step synthesis, a critical factor in industrial-scale pharmaceutical production.

Market trends indicate growing interest in specialty chemicals like ethyl 2-(2-amino-5-bromooxazol-4-yl)acetate, driven by advancements in personalized medicine and precision agriculture. As researchers seek more efficient synthetic routes, this compound's commercial availability through reputable suppliers ensures consistent quality for laboratory and industrial use. Its compatibility with modern green chemistry principles also aligns with the industry's shift toward sustainable practices.

For those exploring oxazole-based compounds, understanding the physicochemical properties of ethyl 2-(2-amino-5-bromooxazol-4-yl)acetate is essential. Its melting point, solubility profile, and spectral characteristics (NMR, IR) provide valuable insights for reaction optimization. Analytical data for this compound is frequently requested by chemists working on structure-activity relationship (SAR) studies, highlighting its relevance in modern research.

In conclusion, ethyl 2-(2-amino-5-bromooxazol-4-yl)acetate (CAS No. 2168417-95-4) represents a critical tool for researchers in medicinal and agricultural chemistry. Its multifaceted applications, combined with the increasing demand for innovative chemical solutions, position it as a compound of enduring significance. Future developments may further expand its utility, particularly in emerging fields like bioconjugation chemistry and material science.